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Compound of Interest

Compound Name: Eserethol

Cat. No.: B1353508

Extensive research reveals that Eserethol is a nitrogen-containing organic compound primarily
utilized as a chemical intermediate in the synthesis of various alkaloids, most notably
physostigmine.[1][2] It is not an approved therapeutic drug and, consequently, there is no
clinical data available to evaluate its efficacy in comparison to any standard-of-care treatments.

Chemical Properties and Synthesis

Eserethole, also referred to as Eserethol, possesses a unique bicyclic structure that combines
an indole and a pyrrole ring system.[1][2] Its chemical formula is C15H22N20.[3][4] The
compound is a crucial building block in the laboratory synthesis of physostigmine, a naturally
occurring alkaloid.[1] Physostigmine is an acetylcholinesterase inhibitor that has been used for
medical purposes, such as in the treatment of glaucoma.[1]

No Evidence of Clinical Efficacy

A thorough review of scientific literature and clinical trial registries shows no evidence of
Eserethol being investigated for therapeutic use in humans. Searches for "Eserethol efficacy”
and "Eserethol clinical trials" did not yield any relevant results for a marketed drug. Therefore,
a comparison guide on its efficacy cannot be compiled.

It is important to distinguish Eserethol from other similarly named but distinct pharmaceutical
products. For instance, "Estetrol" and "Oestriol" are estrogens that have been studied for the
treatment of menopausal symptoms.[5][6][7][8][9] These are entirely different compounds with
different mechanisms of action and clinical applications.
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In conclusion, Eserethol is a laboratory chemical and not a therapeutic agent. As such, there
are no clinical data to support a comparison of its efficacy against any standard-of-care
treatment. The focus of information available on Eserethol is on its chemical properties and its
role in the synthesis of other compounds.[1][10]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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